Cas no 102788-23-8 (3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-)

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- structure
102788-23-8 structure
3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
102788-23-8
C15H10O8
318.2351
1134487
54378453

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Properties

Names and Identifiers

    • 3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-
    • 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3-one
    • DTXSID00710955
    • 2-(3,4-Dihydroxybenzoyl)-2,4,6-trihydroxy-1-benzofuran-3(2H)-one
    • CHEMBL4763188
    • SCHEMBL22462668
    • 102788-23-8
    • 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxybenzofuran-3(2h)-one
    • +Expand
    • UYFQPTAFLCOYSM-UHFFFAOYSA-N
    • InChI=1S/C15H10O8/c16-7-4-10(19)12-11(5-7)23-15(22,14(12)21)13(20)6-1-2-8(17)9(18)3-6/h1-5,16-19,22H
    • Oc1cc2OC(O)(C(=O)c3ccc(O)c(O)c3)C(=O)c2c(O)c1

Computed Properties

  • 318.0375
  • 5
  • 8
  • 2
  • 318.03756727g/mol
  • 23
  • 508
  • 0
  • 0
  • 1
  • 0
  • 0
  • 1
  • 1.5
  • 145Ų

Experimental Properties

  • 144.52

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Potassium hydroxide ,  Potassium chloride ,  β-Cyclodextrin Solvents: Water
Reference
The influence of the host-guest interaction on the oxidation of natural flavonoid dyes
Ramesova, Sarka; et al, Collection of Czechoslovak Chemical Communications, 2011, 76(12), 1651-1667

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Raw materials

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Preparation Products

3(2H)-Benzofuranone, 2-(3,4-dihydroxybenzoyl)-2,4,6-trihydroxy- Related Literature

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